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Compound of Interest

Compound Name: Ritonavir-13C3

Cat. No.: B14113530 Get Quote

This document provides essential safety and logistical information for the proper disposal of

Ritonavir-13C3, a stable isotope-labeled compound. The procedures outlined below are

designed for researchers, scientists, and drug development professionals to ensure safe

handling and compliance with standard laboratory waste management protocols.

Key Safety Considerations
Ritonavir-13C3 is a non-radioactive, stable isotope-labeled version of Ritonavir. While it does

not present a radiological hazard, it carries the same chemical and toxicological risks as its

unlabeled counterpart.[1][2] The Safety Data Sheet (SDS) for Ritonavir indicates that it is

harmful if swallowed, inhaled, or comes into contact with skin.[3][4][5] It is also suspected of

causing cancer and may damage fertility or an unborn child.[3][5] Therefore, it must be handled

as a hazardous chemical waste.

Hazard Summary for Ritonavir
The following table summarizes the key hazard information for Ritonavir, which dictates the

required disposal protocols.
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Hazard Classification Statement GHS Code

Acute Toxicity (Oral, Dermal,

Inhalation)

Harmful if swallowed, in

contact with skin, or if inhaled.
H302+H312+H332

Serious Eye Irritation Causes serious eye irritation. H319

Carcinogenicity Suspected of causing cancer. H351

Reproductive Toxicity
Suspected of damaging fertility

or the unborn child.
H361

Specific Target Organ Toxicity

(Repeated Exposure)

May cause damage to organs

through prolonged or repeated

exposure.

H373

Data sourced from Ritonavir Safety Data Sheets.[3][4]

Step-by-Step Disposal Protocol
This protocol provides a direct, procedural guide for the disposal of Ritonavir-13C3 from a

laboratory setting.

Personal Protective Equipment (PPE)
Before handling Ritonavir-13C3 waste, ensure you are wearing appropriate PPE to minimize

exposure.[4]

Hand Protection: Wear compatible chemical-resistant gloves.

Eye Protection: Use safety glasses with side shields or goggles.

Body Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.[5]

Waste Segregation
Proper segregation is critical to ensure safe and compliant disposal.
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Do not mix with general waste: Ritonavir-13C3 waste must not be disposed of in regular

trash bins.

Do not mix with radioactive waste: As a stable isotope-labeled compound, Ritonavir-13C3 is

not radioactive and should be kept separate from radioactive waste streams.[1][2]

Segregate from other waste types: Keep Ritonavir-13C3 waste separate from biohazardous

and other incompatible chemical wastes.[2][6]

Waste Collection and Containment
Solid Waste:

Place contaminated items such as gloves, bench paper, and empty vials into a dedicated,

leak-proof container lined with a heavy-duty plastic bag.

This container should be clearly designated for hazardous chemical waste.

Liquid Waste:

Collect liquid waste containing Ritonavir-13C3 in a sealable, shatter-resistant container.

Ensure the container is compatible with the solvents used.

Sharps Waste:

Dispose of any contaminated sharps (needles, scalpels, glass pipettes) into a designated,

puncture-proof sharps container for hazardous chemical waste.[6]

Labeling
Properly label all waste containers. The label should include:

The words "Hazardous Waste."

The full chemical name: "Ritonavir-13C3."

The specific hazards (e.g., "Toxic," "Carcinogen").
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The date the waste was first added to the container.

The name of the principal investigator or laboratory contact.

Storage
Store the sealed waste containers in a designated, secure area away from general

laboratory traffic.

The storage area should be well-ventilated.

Ensure that incompatible waste types are not stored together.

Final Disposal
The disposal of hazardous chemical waste is regulated and must be handled by trained

personnel or a certified waste management company.[1][7]

Follow your institution's specific procedures for arranging a pickup with your Environmental

Health & Safety (EH&S) department or a contracted hazardous waste vendor.[2]

Never dispose of Ritonavir-13C3 waste down the sanitary sewer.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and operational workflow for the proper

disposal of Ritonavir-13C3.
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Caption: Workflow for the safe disposal of Ritonavir-13C3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14113530?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

